2-Amino-5-(4-hydroxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(4-hydroxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H10N2O3/c13-11-5-9(12(16)17)10(6-14-11)7-1-3-8(15)4-2-7/h1-6,15H,(H2,13,14)(H,16,17)
• InChI Key: QUNBFXRMWVMIPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(C=C2C(=O)O)N)O
• Molecular Formula: C12H10N2O3
• DSSTOX Substance ID: DTXSID40686968
• Molecular Weight: 230.22 g/mol
• CAS RN: 1261996-82-0

Description

2-Amino-5-(4-hydroxyphenyl)isonicotinic acid, also known as 2-Amino-5-hydroxybenzoic acid (AHBA), is a naturally occurring compound which is found in various food sources such as tea, coffee, and many fruits and vegetables. AHBA is an important intermediate in the synthesis of many drugs and has been found to have various biological activities. AHBA is also used in laboratory experiments to study the biochemical and physiological effects of this compound.

Mechanism of Action

AHBA is believed to act as an antioxidant, scavenging free radicals and reducing oxidative stress. It is also believed to be involved in the regulation of inflammation and the regulation of neurotransmitter release.
Biochemical and Physiological Effects
AHBA has been found to have a number of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, as well as to modulate neurotransmitter release. In addition, AHBA has been found to have neuroprotective effects and to be involved in the regulation of cell death and survival.

Advantages and Limitations for Lab Experiments

The use of AHBA in laboratory experiments has several advantages. The compound is relatively inexpensive and can be synthesized in a relatively short amount of time. In addition, AHBA is a relatively safe compound and has been found to have a number of beneficial effects. However, there are some limitations to using AHBA in laboratory experiments. The compound is not very stable and must be stored in an airtight container at low temperatures. In addition, the compound has a relatively short shelf life and must be used within a few days of synthesis.

Future Directions

The use of AHBA in laboratory experiments is still in its early stages and there are many potential future directions for this compound. One potential area of research is to further explore the biochemical and physiological effects of AHBA in order to better understand its mechanism of action. Another potential area of research is to explore the potential use of AHBA in the treatment of various diseases and disorders. Additionally, further research could be done to explore the potential use of AHBA in the synthesis of drugs. Finally, further research could be done to explore the potential of AHBA as an antioxidant and anti-inflammatory agent.

Synthesis Methods

AHBA can be synthesized in a number of ways, including the reaction of 4-hydroxybenzoic acid with ammonia or ammonium hydroxide in the presence of a base. The reaction is carried out at a temperature of 80-90 °C and yields a product with a purity of 95%. This method has been found to be the most efficient and cost-effective way to synthesize AHBA.

Scientific Research Applications

AHBA has been used in scientific research for a variety of purposes. It has been found to be effective in the synthesis of drugs and has been used in laboratory experiments to study the biochemical and physiological effects of this compound. AHBA has also been used in studies of the effects of oxidative stress and inflammation, as well as in studies of the effects of drugs on the nervous system.